Cas no 24890-66-2 (2,7-Phenazinediol,5,10-dioxide)

• Product Name: 2,7-Phenazinediol,5,10-dioxide
• CAS No: 24890-66-2
• MF: C₁₂H₈N₂O₄
• MW: 244.202922821045
• CID: 273468
• PubChem ID: 135441734
• Update Time: 2025-04-19

2,7-Phenazinediol,5,10-dioxide Chemical and Physical Properties

Names and Identifiers

• 2,7-Phenazinediol,5,10-dioxide
• 7,10-dihydroxy-5-oxidophenazin-5-ium-2-one
• 24890-66-2
• DTXSID60323020
• NSC402802
• NSC-402802

• Inchi： 1S/C12H8N2O4/c15-7-1-3-9-11(5-7)14(18)10-4-2-8(16)6-12(10)13(9)17/h1-6,15-16H
• InChI Key： IPTPFONUNHLARK-UHFFFAOYSA-N
• SMILES： [O-][N+]1C2C=CC(=CC=2[N+](=C2C=CC(=CC=12)O)[O-])O

Computed Properties

• Exact Mass: 244.04844
• Monoisotopic Mass: 244.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 91.4Ų

Experimental Properties

• Density: 1.7
• Boiling Point: 561.5°C at 760 mmHg
• Flash Point: 293.4°C
• Refractive Index: 1.82
• PSA: 86.84